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Compound of Interest

Compound Name: Sulfo-Cy5.5 dUTP

Cat. No.: B15138488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfo-Cy5.5 deoxyuridine triphosphate

(dUTP), a fluorescently labeled nucleotide essential for a variety of molecular biology

applications. We will cover its core spectral properties, provide detailed experimental protocols

for its use in nucleic acid labeling, and illustrate key workflows through diagrams. This

document is intended to serve as a comprehensive resource for professionals utilizing

fluorescence-based detection methods.

Core Properties of Sulfo-Cy5.5 dUTP
Sulfo-Cy5.5 dUTP is a modified deoxyuridine triphosphate that is readily incorporated into

newly synthesized DNA strands by various DNA polymerases. The key feature of this molecule

is the covalently attached Sulfo-Cy5.5 dye, a water-soluble, far-red fluorescent cyanine dye.[1]

[2] The sulfonate groups enhance its water solubility, making it highly compatible with aqueous

biological buffers and reducing the tendency of the dye to aggregate.[1][3] This results in

brighter, more stable fluorescent signals with minimal background interference, which is

particularly advantageous for deep-tissue imaging and other sensitive applications.[1][3]

Spectral Characteristics
The far-red emission of Sulfo-Cy5.5 is a significant advantage as it falls within a spectral range

where autofluorescence from biological samples is minimal, leading to a high signal-to-noise
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ratio.[4] The specific excitation and emission maxima can vary slightly between suppliers. A

summary of the reported spectral properties is provided below.

Property Value Source

Excitation Maximum ~673-684 nm [5][6]

Emission Maximum ~691-710 nm [5][6]

Molar Extinction Coefficient (ε) 211,000 L⋅mol⁻¹⋅cm⁻¹ [6]

Fluorescence Quantum Yield 0.21 [6]

Stokes Shift ~18-26 nm [1]

Key Applications
The ability to enzymatically incorporate Sulfo-Cy5.5 dUTP into DNA makes it a versatile tool

for numerous applications, including:

Fluorescence in situ Hybridization (FISH): Generation of brightly labeled DNA probes for

detecting specific DNA sequences within chromosomes or cells.[7][8]

Microarrays: Labeling of cDNA or cRNA for gene expression analysis.

PCR-based Labeling: Production of fluorescently labeled DNA fragments for various

downstream applications.[7]

Flow Cytometry: Detection of specific cell populations or analysis of cellular processes

involving DNA synthesis.[1][3]

In Vivo Imaging: Due to its far-red emission, it is suitable for deep-tissue imaging with

reduced background noise.[1][3]

Experimental Protocols: DNA Labeling via PCR
This section details a generalized protocol for producing fluorescently labeled DNA probes

using Sulfo-Cy5.5 dUTP in a standard Polymerase Chain Reaction (PCR).
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I. Reagent Preparation
Template DNA: Dilute the DNA template (e.g., plasmid, genomic DNA, or PCR product) to a

working concentration of 1-10 ng/µL in nuclease-free water.

Primers: Reconstitute forward and reverse primers to a stock concentration of 100 µM and

then dilute to a working concentration of 10 µM.

dNTP Mix: Prepare a dNTP mix containing dATP, dCTP, dGTP, and a defined ratio of dTTP

to Sulfo-Cy5.5 dUTP. A common starting point is a 1:2 or 1:3 ratio of dTTP to Sulfo-Cy5.5
dUTP to ensure efficient labeling without overly inhibiting the polymerase.[7] For a final

concentration of 200 µM for each nucleotide in the reaction, this can be achieved with a mix

containing 200 µM dATP, 200 µM dCTP, 200 µM dGTP, 100 µM dTTP, and 100 µM Sulfo-
Cy5.5 dUTP. Note: The optimal ratio may need to be determined empirically.

DNA Polymerase: Use a thermostable DNA polymerase tolerant of modified nucleotides.

High-fidelity polymerases are often suitable.[7]

II. PCR Reaction Setup
Assemble the PCR reaction on ice in a sterile, nuclease-free PCR tube. For a typical 50 µL

reaction:

Component Volume Final Concentration

Nuclease-Free Water Up to 50 µL -

10x PCR Buffer 5 µL 1x

dNTP Mix (with Sulfo-Cy5.5

dUTP)
5 µL 200 µM each

Forward Primer (10 µM) 1 µL 0.2 µM

Reverse Primer (10 µM) 1 µL 0.2 µM

Template DNA (1-10 ng/µL) 1 µL 1-10 ng

DNA Polymerase (5 U/µL) 0.5 µL 2.5 Units
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Note: Perform assay setup and reaction under low-light conditions to prevent photobleaching of

the Sulfo-Cy5.5 dye.[7]

III. Thermal Cycling
The following is a standard thermal cycling protocol. Annealing temperatures and extension

times should be optimized for the specific primers and amplicon size.

Step Temperature Time Cycles

Initial Denaturation 95°C 3-5 min 1

Denaturation 95°C 30 sec

Annealing 55-65°C 30 sec 30-35

Extension 72°C 1 min/kb

Final Extension 72°C 5-10 min 1

Hold 4°C ∞ 1

IV. Purification of Labeled Probe
After amplification, it is crucial to remove unincorporated Sulfo-Cy5.5 dUTP, primers, and

salts. This is typically achieved using a PCR purification spin column kit according to the

manufacturer's protocol. Elute the purified, labeled DNA in a suitable buffer (e.g., TE buffer or

nuclease-free water).

V. Verification of Labeling
The incorporation of the fluorescent dye can be confirmed by:

Gel Electrophoresis: Run a small aliquot of the purified product on an agarose gel. The

labeled DNA band should be visible under a suitable fluorescence imager with far-red

excitation and emission filters.

Spectrophotometry: Measure the absorbance at 260 nm (for DNA) and ~675 nm (for Sulfo-

Cy5.5). The ratio of these absorbances can be used to estimate the degree of labeling.
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Visualized Workflows
The following diagrams illustrate the experimental workflow for DNA labeling and a common

application.
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Caption: Enzymatic labeling of DNA with Sulfo-Cy5.5 dUTP via PCR.
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Caption: Application of a Sulfo-Cy5.5 labeled probe in FISH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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